Cas no 887579-14-8 (1-Pyrrolidinecarboxylicacid, 3-[[2-(4-methyl-1-piperazinyl)ethyl]amino]-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylicacid, 3-[[2-(4-methyl-1-piperazinyl)ethyl]amino]-, 1,1-dimethylethyl ester
• CAS No: 887579-14-8
• MF: C₁₆H₃₂N₄O₂
• MW: 312.450883865356
• CID: 713213
• Update Time: 2024-01-31

1-Pyrrolidinecarboxylicacid, 3-[[2-(4-methyl-1-piperazinyl)ethyl]amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 3-[[2-(4-methyl-1-piperazinyl)ethyl]amino]-, 1,1-dimethylethyl ester
• 1-Boc-3-[(4-Methyl-piperazin-1-ylethyl)-amino]-pyrrolidine
• 1-Pyrrolidinecarboxylicacid, 3-[[2-(4-methyl-1-piperazinyl)ethyl]amino]-, 1,1-dimethylethyl es...
• tert-butyl 3-[2-(4-methylpiperazin-1-yl)ethylamino]pyrrolidine-1-carboxylate

• MDL： MFCD07785926
• Inchi： 1S/C16H32N4O2/c1-16(2,3)22-15(21)20-7-5-14(13-20)17-6-8-19-11-9-18(4)10-12-19/h14,17H,5-13H2,1-4H3
• InChI Key： ANWKSWYCGFELGW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NCCN2CCN(C)CC2)C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7